Cas no 40871-16-7 (Methyl 3-[benzyl-(3-methoxy-3-oxopropyl)amino]-2-methylpropanoate)

• Product Name: Methyl 3-[benzyl-(3-methoxy-3-oxopropyl)amino]-2-methylpropanoate
• CAS No: 40871-16-7
• MF: C₁₆H₂₃NO₄
• MW: 293.35812497139
• CID: 6786280
• PubChem ID: 2723690
• Update Time: 2025-06-08

Methyl 3-[benzyl-(3-methoxy-3-oxopropyl)amino]-2-methylpropanoate Chemical and Physical Properties

Names and Identifiers

• 3-[Benzyl-(2-methoxycarbonyl-ethyl)-amino]-2-methyl-propionic acid methyl ester
• SCHEMBL16916475
• 40871-16-7
• MFCD00598622
• Methyl 3-(benzyl(3-methoxy-3-oxopropyl)amino)-2-methylpropanoate
• methyl 3-[benzyl-(3-methoxy-3-oxopropyl)amino]-2-methylpropanoate
• F97370
• 3-[Benzyl-(2-methoxycarbonyl-ethyl)-amino]-2-methyl-propionic acid methyl ester, 95%
• methyl 3-[benzyl(3-methoxy-3-oxopropyl)amino]-2-methylpropanoate
• Methyl 3-[benzyl-(3-methoxy-3-oxopropyl)amino]-2-methylpropanoate

• Inchi： 1S/C16H23NO4/c1-13(16(19)21-3)11-17(10-9-15(18)20-2)12-14-7-5-4-6-8-14/h4-8,13H,9-12H2,1-3H3
• InChI Key： XBMWOJUEAXKQTN-UHFFFAOYSA-N
• SMILES： O(C)C(C(C)CN(CC1C=CC=CC=1)CCC(=O)OC)=O

Computed Properties

• Exact Mass: 293.16270821g/mol
• Monoisotopic Mass: 293.16270821g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 21
• Rotatable Bond Count: 10
• Complexity: 326
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 55.8Ų

Additional information on Methyl 3-[benzyl-(3-methoxy-3-oxopropyl)amino]-2-methylpropanoate

Methyl 3-[benzyl-(3-methoxy-3-oxopropyl)amino]-2-methylpropanoate (CAS No. 40871-16-7)

Methyl 3-[benzyl-(3-methoxy-3-oxopropyl)amino]-2-methylpropanoate, identified by its CAS number 40871-16-7, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic synthesis. This compound, featuring a complex amino acid-like moiety, serves as a versatile intermediate in the development of novel therapeutic agents. Its unique structural attributes make it particularly valuable in the synthesis of peptidomimetics and protease inhibitors, areas where precise molecular design is critical for achieving high efficacy and selectivity.

The structural framework of Methyl 3-[benzyl-(3-methoxy-3-oxopropyl)amino]-2-methylpropanoate incorporates a benzylamine substituent linked to a propyl chain with an ester group at the terminal carbon. This configuration not only imparts stability to the molecule but also provides a scaffold for further functionalization. The presence of the 3-methoxy-3-oxopropyl group introduces both steric hindrance and electronic effects that can be leveraged to modulate binding interactions with biological targets. Such features are particularly relevant in the design of small-molecule drugs targeting enzymes and receptors involved in critical biological pathways.

In recent years, there has been a surge in research focused on developing next-generation treatments for neurological disorders, cancer, and infectious diseases. Methyl 3-[benzyl-(3-methoxy-3-oxopropyl)amino]-2-methylpropanoate has emerged as a key building block in this endeavor. Its ability to serve as a precursor for peptidomimetics, which mimic the structure and function of natural peptides without their drawbacks, has opened new avenues for drug discovery. For instance, derivatives of this compound have been explored as inhibitors of matrix metalloproteinases (MMPs), which play a pivotal role in tissue degradation and are implicated in conditions such as arthritis and cancer metastasis.

The pharmaceutical industry has increasingly recognized the importance of rational drug design, where computational modeling and high-throughput screening are employed to identify lead compounds with desired pharmacological properties. Methyl 3-[benzyl-(3-methoxy-3-oxopropyl)amino]-2-methylpropanoate exemplifies how strategic molecular construction can yield compounds with enhanced binding affinity and reduced off-target effects. Its incorporation into libraries of diverse scaffolds has facilitated the identification of novel candidates for clinical development. Notably, studies have demonstrated its utility in generating inhibitors that target bacterial proteases, contributing to efforts aimed at combating antibiotic-resistant pathogens.

The synthesis of Methyl 3-[benzyl-(3-methoxy-3-oxopropyl)amino]-2-methylpropanoate involves multi-step organic transformations that highlight the ingenuity of synthetic chemists. The process typically begins with the preparation of key intermediates such as benzylamine derivatives followed by nucleophilic substitution reactions to introduce the propyl chain with methoxy and ester functionalities. Advanced techniques like solid-phase peptide synthesis (SPPS) have been adapted to streamline these reactions, ensuring high yields and purity essential for pharmaceutical applications. The scalability of this synthesis is another critical factor, as it must meet the demands of industrial production without compromising quality.

The biological activity of Methyl 3-[benzyl-(3-methoxy-3-oxopropyl)amino]-2-methylpropanoate has been extensively evaluated through both in vitro and in vivo studies. Research indicates that derivatives of this compound exhibit inhibitory effects on various enzymes and receptors relevant to human health. For example, modifications to the benzylamine moiety have been shown to enhance binding to specific protease active sites, leading to potent inhibition with minimal toxicity. Such findings underscore its potential as a pharmacophore in drug development pipelines targeting diseases like Alzheimer's, where proteolytic activity is dysregulated.

The integration of biocatalysis into synthetic routes has further expanded the utility of Methyl 3-[benzyl-(3-methoxy-3-oxopropyl)amino]-2-methylpropanoate. Enzymatic methods offer advantages such as mild reaction conditions, high selectivity, and environmental sustainability compared to traditional chemical approaches. Researchers have successfully employed transaminases and esterases to construct this compound efficiently from renewable feedstocks. This aligns with global trends toward green chemistry principles, emphasizing the importance of sustainable practices in pharmaceutical manufacturing.

The future prospects for Methyl 3-[benzyl-(3-methoxy-3-oxopropyl)amino]-2-methylpropanoate are promising, given its versatility as a synthetic intermediate and its potential therapeutic applications. Continued exploration into its derivatives will likely uncover new mechanisms of action and expand its utility across multiple disease indications. Collaborative efforts between academia and industry are essential to translate these findings into clinical reality, ensuring that patients benefit from innovative treatments developed using this remarkable compound.